Cas no 117874-91-6 (Benzene, 1-bromo-4-(heptafluoropropyl)-)

• Product Name: Benzene, 1-bromo-4-(heptafluoropropyl)-
• CAS No: 117874-91-6
• MF: C₉H₄BrF₇
• MW: 325.020886421204
• CID: 3661752
• PubChem ID: 85573268
• Update Time: 2025-04-22

Benzene, 1-bromo-4-(heptafluoropropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-(heptafluoropropyl)-
• SCHEMBL14577302
• DTXSID60895358
• 117874-91-6
• DTXCID901324874
• 1-Bromo-4-(heptafluoropropyl)benzene
• 4-heptafluoropropyl-bromobenzene
• NS00111035

• Inchi： 1S/C9H4BrF7/c10-6-3-1-5(2-4-6)7(11,12)8(13,14)9(15,16)17/h1-4H
• InChI Key： YEBKLAYIVJXMNI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(C(F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 323.93846Da
• Monoisotopic Mass: 323.93846Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų